molecular formula C6H2Br3NO2 B8792059 2,4,6-Tribromonitrobenzene CAS No. 3463-40-9

2,4,6-Tribromonitrobenzene

Cat. No.: B8792059
CAS No.: 3463-40-9
M. Wt: 359.80 g/mol
InChI Key: PVRGPKACTCJCBF-UHFFFAOYSA-N
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Description

2,4,6-Tribromonitrobenzene is a useful research compound. Its molecular formula is C6H2Br3NO2 and its molecular weight is 359.80 g/mol. The purity is usually 95%.
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Properties

CAS No.

3463-40-9

Molecular Formula

C6H2Br3NO2

Molecular Weight

359.80 g/mol

IUPAC Name

1,3,5-tribromo-2-nitrobenzene

InChI

InChI=1S/C6H2Br3NO2/c7-3-1-4(8)6(10(11)12)5(9)2-3/h1-2H

InChI Key

PVRGPKACTCJCBF-UHFFFAOYSA-N

Canonical SMILES

C1=C(C=C(C(=C1Br)[N+](=O)[O-])Br)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

Sulfuric acid was poured into a solution of 1,3,5-tribromobenzene in chloroform, then, to this was added nitric acid and the mixture was heated for 5 hours at 50° C. After completion of the reaction, the organic layer was neutralized with a 5% aqueous potassium carbonate solution, then washed with water, and dried over magnesium sulfate. The solvent was removed to obtain a white solid which was re-crystallized from ethanol, to give 2,4,6-tribromonitrobenzene.
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